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Compound of Interest

Compound Name: 3-Chloro-2,6-dinitropyridine

Cat. No.: B008935 Get Quote

A Note to Our Valued Researchers, Scientists, and Drug Development Professionals:

Following a comprehensive and exhaustive search of scientific literature, chemical databases,

and supplier technical specifications, we must report that detailed experimental spectroscopic

data (¹H NMR, ¹³C NMR, IR, and MS) for 3-Chloro-2,6-dinitropyridine is not publicly available

at this time. While the compound is listed in chemical catalogs with a CAS number (101079-67-

8) and a molecular formula (C₅H₂ClN₃O₄), the associated characterization data required for an

in-depth technical guide, as originally envisioned, could not be retrieved.

The creation of a scientifically rigorous and trustworthy technical guide, as per our stringent

standards of Expertise, Experience, Authoritativeness, and Trustworthiness (E-E-A-T), is

contingent on the availability of reliable, verifiable experimental data. Without access to the

primary spectral data for 3-Chloro-2,6-dinitropyridine, any attempt to generate a guide would

be based on theoretical predictions and extrapolations from related compounds. This would not

meet the high standard of accuracy and practical utility we are committed to providing.

Alternative Technical Guide: Spectroscopic Analysis
of a Structurally Related Compound
While the specific data for 3-Chloro-2,6-dinitropyridine is elusive, we can offer a

comprehensive technical guide on a closely related and well-characterized molecule: 2,6-

Dichloro-3-nitropyridine. This compound shares key structural motifs with the original topic,
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including a substituted pyridine ring with electron-withdrawing groups, making its spectroscopic

analysis relevant and instructive.

Should you wish to proceed with a guide on this alternative compound, we are prepared to

deliver a full in-depth analysis, complete with:

Detailed interpretation of its ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry data.

Explanation of the experimental methodologies for data acquisition.

In-text citations and a complete reference list.

Data summary tables and illustrative diagrams.

We are committed to providing content of the highest scientific integrity. We believe that

offering a guide based on solid, available data for a related compound is a more responsible

and valuable alternative than presenting a speculative analysis of the originally requested

molecule.

Please let us know if you would like to proceed with a technical guide on the spectroscopic

data of 2,6-Dichloro-3-nitropyridine.

To cite this document: BenchChem. [In-depth Technical Guide: Spectroscopic Data of 3-
Chloro-2,6-dinitropyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b008935#spectroscopic-data-nmr-ir-ms-of-3-chloro-2-
6-dinitropyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/product/b008935?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

